N-[2-(3,4-dimethoxyphenyl)ethyl]-2-{5-methoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetamide

Specification

• CAS No.: 946222-76-0
• Molecular Formula: C21H24N4O6
• Molecular Weight: 428.4 g/mol
• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(5-methoxy-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)acetamide
• Standard InChI: InChI=1S/C21H24N4O6/c1-24-19-18(15(30-3)8-10-23-19)20(27)25(21(24)28)12-17(26)22-9-7-13-5-6-14(29-2)16(11-13)31-4/h5-6,8,10-11H,7,9,12H2,1-4H3,(H,22,26)
• Standard InChI Key: WUGUKPYLTZVPPS-UHFFFAOYSA-N
• SMILES: CN1C2=NC=CC(=C2C(=O)N(C1=O)CC(=O)NCCC3=CC(=C(C=C3)OC)OC)OC
• Canonical SMILES: CN1C2=NC=CC(=C2C(=O)N(C1=O)CC(=O)NCCC3=CC(=C(C=C3)OC)OC)OC

Introduction

Synthesis Methods

The synthesis of compounds with similar structures typically involves multi-step organic reactions. These may include:

• Condensation Reactions: To form the pyrido[2,3-d]pyrimidine core.

• Alkylation and Acylation: To introduce the dimethoxyphenyl and acetamide groups.

Reaction Conditions:

• Temperature control

• pH adjustment

• Solvent selection (e.g., DMF or ethanol)

• Monitoring via TLC

Biological Activities and Potential Applications

Pyrido[2,3-d]pyrimidine derivatives are known for their anticancer properties. The addition of a dimethoxyphenyl group could enhance biological activity by interacting with specific targets.

Compound Type	Biological Activity	Potential Applications
Pyrido[2,3-d]pyrimidine Derivatives	Anticancer, Antiviral	Cancer Treatment, Viral Infections
Dimethoxyphenyl Compounds	Neuroprotective, Anti-inflammatory	Neurological Disorders, Inflammation

Research Findings and Future Directions

While specific research findings for N-[2-(3,4-dimethoxyphenyl)ethyl]-2-{5-methoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetamide are not available, studies on related compounds suggest potential therapeutic applications. Future research should focus on synthesizing this compound and evaluating its biological activities to explore its therapeutic potential.